Cas no 790685-38-0 (2-methylprop-2-enimidamide)

• Product Name: 2-methylprop-2-enimidamide
• CAS No: 790685-38-0
• MF: C₄H₈N₂
• MW: 84.1197204589844
• CID: 6042061
• PubChem ID: 18544196
• Update Time: 2025-10-29

2-methylprop-2-enimidamide Chemical and Physical Properties

Names and Identifiers

• 2-Propenimidamide, 2-methyl-
• 2-methylprop-2-enimidamide
• Methacrylamidine
• AKOS006351421
• 790685-38-0
• EN300-1827585

• Inchi： 1S/C4H8N2/c1-3(2)4(5)6/h1H2,2H3,(H3,5,6)
• InChI Key： QLXFRADPRCEYFT-UHFFFAOYSA-N
• SMILES： C(N)(=N)C(C)=C

Computed Properties

• Exact Mass: 84.068748264g/mol
• Monoisotopic Mass: 84.068748264g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 1
• Complexity: 83.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 49.9Ų

Experimental Properties

• Density: 0.95±0.1 g/cm3(Predicted)
• Boiling Point: 112.2±23.0 °C(Predicted)
• pka: 10.43±0.40(Predicted)

Additional information on 2-methylprop-2-enimidamide

Research Brief on 2-methylprop-2-enimidamide (CAS: 790685-38-0) in Chemical Biology and Pharmaceutical Applications

2-methylprop-2-enimidamide (CAS: 790685-38-0) is a chemical compound of significant interest in the fields of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a versatile intermediate in the synthesis of bioactive molecules and its role in modulating biological pathways. This research brief consolidates the latest findings on this compound, focusing on its synthesis, mechanisms of action, and therapeutic applications.

Recent advancements in synthetic chemistry have enabled more efficient production of 2-methylprop-2-enimidamide, with improved yields and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method for its synthesis, reducing the reliance on hazardous reagents. The compound's unique structure, featuring an amidine functional group, allows it to interact with various biological targets, making it a promising candidate for drug development.

In pharmacological research, 2-methylprop-2-enimidamide has shown potential as an inhibitor of specific enzymes involved in inflammatory pathways. Preclinical studies indicate its efficacy in reducing cytokine production, suggesting applications in treating autoimmune diseases. Additionally, its role in modulating protein-protein interactions has been explored, with implications for cancer therapy. These findings underscore the compound's versatility and therapeutic potential.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of 2-methylprop-2-enimidamide. Researchers are actively investigating formulation strategies to enhance its bioavailability and reduce off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, 2-methylprop-2-enimidamide (CAS: 790685-38-0) represents a valuable tool in chemical biology and a potential therapeutic agent. Ongoing research aims to further elucidate its mechanisms and expand its applications, paving the way for innovative treatments in various disease areas.